Cas no 41352-75-4 (1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers)

• Product Name: 1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers
• CAS No: 41352-75-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD18269808
• CID: 3412592
• PubChem ID: 22917813
• Update Time: 2025-07-21

1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANE, 1-ETHYL-4-ISOCYANATO-
• 1-ethyl-4-isocyanatocyclohexane
• 1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers
• RBA35275
• AKOS012410773
• EN300-275148
• SCHEMBL7757646
• 41352-75-4

• MDL： MFCD18269808
• Inchi： 1S/C9H15NO/c1-2-8-3-5-9(6-4-8)10-7-11/h8-9H,2-6H2,1H3
• InChI Key： IOTXXNJPRHXFCR-UHFFFAOYSA-N
• SMILES： O=C=NC1CCC(CC)CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers

Professional Introduction to 1-Ethyl-4-Isocyanatocyclohexane, Mixture of Diastereomers (CAS No. 41352-75-4)

The compound 1-ethyl-4-isocyanatocyclohexane, mixture of diastereomers (CAS No. 41352-75-4) is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This mixture, characterized by its diastereomeric composition, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The isocyanate functional group present in the molecule imparts reactivity that is highly useful in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can facilitate the rapid development of new drugs. The 1-ethyl-4-isocyanatocyclohexane mixture stands out as a promising candidate due to its ability to undergo a variety of chemical transformations. These transformations include condensation reactions with amines and alcohols, leading to the formation of ureas and carbamates, respectively. Such derivatives have been widely explored for their potential biological activity.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel compounds with potential applications in treating various diseases. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antimicrobial properties. The diastereomeric mixture adds an additional layer of complexity and interest, as different diastereomers may exhibit distinct biological activities. This has opened up new avenues for structural-activity relationship (SAR) studies.

The use of computational chemistry and molecular modeling techniques has further enhanced the understanding of how this compound interacts with biological targets. These methods have allowed researchers to predict the binding affinities and mechanisms of action of various derivatives, thereby accelerating the drug discovery process. The CAS No. 41352-75-4 identifier ensures that researchers can easily reference and procure this compound for their studies.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as asymmetric synthesis have been employed to produce enantiomerically pure forms of the diastereomers, which can be crucial for achieving specific biological outcomes. The ability to tailor the stereochemistry of the molecule allows for greater control over its pharmacological properties.

The industrial significance of 1-ethyl-4-isocyanatocyclohexane, mixture of diastereomers extends beyond academic research. Pharmaceutical companies are increasingly seeking cost-effective and scalable synthetic routes to produce complex molecules. This compound serves as a versatile building block that can be incorporated into multi-step syntheses, ultimately leading to the production of high-value therapeutics.

The safety and handling protocols for this compound are critical considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. These include using appropriate personal protective equipment (PPE) and working in well-ventilated areas. Detailed safety data sheets (SDS) are available and should be consulted before any experimental work begins.

The environmental impact of using this compound is another important factor that researchers and manufacturers must consider. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint. This aligns with broader industry trends towards sustainable chemistry practices.

In conclusion, the compound 1-ethyl-4-isocyanatocyclohexane, mixture of diastereomers (CAS No. 41352-75-4) represents a significant advancement in pharmaceutical chemistry. Its unique reactivity and structural features make it a valuable tool for drug discovery and development. As research continues to evolve, it is likely that new applications and synthetic strategies will emerge, further solidifying its importance in the field.